Cas no 1247174-47-5 (tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate)

• Product Name: tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate
• CAS No: 1247174-47-5
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 4580387
• PubChem ID: 50986373
• Update Time: 2025-05-20

tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate
• tert-Butyl (2-aminoethyl)(cyclopropyl)carbamate
• t-Butyl N-(2-aminoethyl)-N-cyclopropylcarbamate
• Z1262270029
• EN300-64769
• CS-0253613
• tert-Butyl(2-aminoethyl)(cyclopropyl)carbamate
• MFCD14627790
• E89094
• SCHEMBL14690784
• 1247174-47-5
• Z803076534
• AKOS008146558

• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12(7-6-11)8-4-5-8/h8H,4-7,11H2,1-3H3
• InChI Key： VTPMKZZRRCKGMQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CCN)C1CC1)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate

Introduction to Tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate (CAS No. 1247174-47-5)

Tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1247174-47-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative, characterized by its bulky tert-butyl group and the presence of both amino and cyclopropyl substituents, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate consists of a carbamate core linked to a 2-aminoethyl chain and a cyclopropyl ring. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the compound during various chemical transformations. This structural feature is particularly advantageous in multi-step synthetic routes where regioselectivity and reactivity control are crucial. The cyclopropyl ring, on the other hand, introduces steric hindrance and electronic effects that can influence the compound's biological activity and interaction with target enzymes or receptors.

In recent years, there has been growing interest in carbamate derivatives as pharmacophores due to their versatility in drug design. Tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate has been explored as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its structural motifs are reminiscent of natural products and pharmacologically relevant scaffolds, making it a promising candidate for further investigation.

One of the most compelling aspects of tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate is its potential role in modulating enzyme activity. The combination of the amino group, carbamate linkage, and cyclopropyl ring creates multiple sites for interaction with biological targets. For instance, researchers have hypothesized that this compound could act as an inhibitor or modulator of enzymes involved in pain signaling or inflammatory pathways. Preliminary computational studies suggest that the steric bulk provided by the tert-butyl group may facilitate binding to specific pockets on enzyme surfaces, thereby altering their activity.

The synthesis of tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate involves multi-step organic reactions, including condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. The use of chiral auxiliaries or catalysts could be employed to achieve enantioselective synthesis if optical purity is required for biological applications. Advances in green chemistry have also prompted researchers to explore more sustainable synthetic routes, such as catalytic methods that minimize waste and energy consumption.

Recent studies have highlighted the importance of understanding the metabolic fate of carbamate compounds in vivo. Tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate has been subjected to preliminary metabolic profiling using techniques like liquid chromatography-mass spectrometry (LC-MS). These studies have revealed that the compound undergoes hydrolysis under physiological conditions, releasing 2-aminoethylamine and cyclopropyl carbamic acid derivatives. Such insights are crucial for predicting drug efficacy and potential side effects.

The pharmaceutical industry has shown particular interest in tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate due to its potential as a lead compound for drug discovery programs. Its structural features align well with current trends in medicinal chemistry, where hybrid molecules incorporating multiple pharmacophoric elements are sought after for their enhanced biological activity. Collaborative efforts between academic researchers and pharmaceutical companies are underway to optimize synthetic methodologies and evaluate the pharmacological properties of derivatives derived from this compound.

In conclusion, tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate (CAS No. 1247174-47-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural attributes offer opportunities for designing novel therapeutic agents with improved efficacy and reduced toxicity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development pipelines across various therapeutic areas.